2-(2-Methylphenyl)-N-[2-(3-methylphenyl)propan-2-yl]acetamide

• CAS No.: 79998-30-4
• Molecular Formula: C19H23NO
• Molecular Weight: 281.4 g/mol
• IUPAC Name: 2-(2-methylphenyl)-N-[2-(3-methylphenyl)propan-2-yl]acetamide
• InChI: InChI=1S/C19H23NO/c1-14-8-7-11-17(12-14)19(3,4)20-18(21)13-16-10-6-5-9-15(16)2/h5-12H,13H2,1-4H3,(H,20,21)
• InChI Key: UKYCMUINBYKTGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C)(C)NC(=O)CC2=CC=CC=C2C

Description

2-(2-Methylphenyl)-N-[2-(3-methylphenyl)propan-2-yl]acetamide is an organic compound with a complex structure It is characterized by the presence of two methylphenyl groups attached to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methylphenyl)-N-[2-(3-methylphenyl)propan-2-yl]acetamide typically involves the reaction of 2-methylphenylamine with 3-methylphenylpropan-2-yl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of large-scale reactors and continuous flow systems to optimize yield and efficiency. The reaction conditions are carefully monitored and controlled to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

2-(2-Methylphenyl)-N-[2-(3-methylphenyl)propan-2-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced products.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or alkylating agents can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines.

Scientific Research Applications

2-(2-Methylphenyl)-N-[2-(3-methylphenyl)propan-2-yl]acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-(2-Methylphenyl)-N-[2-(3-methylphenyl)propan-2-yl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

(2-Methylphenyl)(3-Methylphenyl)methanone: This compound has a similar structure but differs in its functional groups.

2-(3-Methylphenyl)-1,3-Dithiane: Another structurally related compound with different chemical properties.

Uniqueness

2-(2-Methylphenyl)-N-[2-(3-methylphenyl)propan-2-yl]acetamide is unique due to its specific arrangement of methylphenyl groups and acetamide moiety. This unique structure imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.